Cas no 866629-21-2 (2-(6-Chloropyridin-3-YL)propanoic acid)

• Product Name: 2-(6-Chloropyridin-3-YL)propanoic acid
• CAS No: 866629-21-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2121397
• Update Time: 2023-08-03

2-(6-Chloropyridin-3-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)propanoic acid
• 2-(2-Chloro-5-pyridinyl)propionic acid
• DRPAFECWIBKIAL-UHFFFAOYSA-N
• 3-Pyridineacetic acid, 6-chloro-alpha-methyl-
• 2-(6-Chloropyridin-3-YL)propanoic acid

• Inchi： 1S/C8H8ClNO2/c1-5(8(11)12)6-2-3-7(9)10-4-6/h2-5H,1H3,(H,11,12)
• InChI Key： DRPAFECWIBKIAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 50.2